Cas no 2308475-33-2 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid
• CAS No: 2308475-33-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6331974
• PubChem ID: 165817761
• Update Time: 2025-10-18

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]pentanoic acid
• EN300-1575547
• 2308475-33-2

• Inchi： 1S/C28H28N2O5/c1-2-19(16-25(31)32)29-27(33)26(18-10-4-3-5-11-18)30-28(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,19,24,26H,2,16-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t19-,26?/m1/s1
• InChI Key： LSTFBNUJAACJPB-ICCFGIFFSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid (CAS No. 2308475-33-2)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid (CAS No. 2308475-33-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino functional group, and a phenylacetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, such as treatment with piperidine in dimethylformamide (DMF). This feature makes (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid an ideal building block for the synthesis of complex peptides and proteins. The Fmoc group also provides excellent stability during the synthesis process, ensuring high yields and purity of the final product.

The amino functional group in this compound is crucial for its biological activity. Amino groups are essential for the formation of hydrogen bonds, which play a critical role in protein folding and stability. In the context of drug design, amino groups can interact with target proteins or receptors, enhancing the binding affinity and efficacy of the molecule. This property makes (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid a promising candidate for the development of novel therapeutic agents.

The phenylacetamide moiety in this compound adds another layer of complexity and functionality. Phenylacetamide derivatives have been extensively studied for their pharmacological properties, including analgesic, anti-inflammatory, and anticonvulsant activities. The presence of this moiety in (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid suggests that it may exhibit similar biological activities, making it a potential lead compound for further investigation.

In recent years, significant advancements have been made in understanding the structure-function relationships of complex organic molecules like (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid. For instance, studies have shown that the stereochemistry of the chiral center at C₃ plays a crucial role in determining the biological activity of the molecule. The (R) configuration at this position has been found to be more potent than its (S) counterpart in several assays, highlighting the importance of enantiomeric purity in drug development.

The use of computational methods, such as molecular dynamics simulations and quantum mechanics calculations, has also provided valuable insights into the behavior of this compound in different environments. These studies have revealed that the conformational flexibility of the molecule allows it to adopt multiple stable conformations, which may be relevant for its interaction with biological targets. Additionally, computational models have predicted that (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid has favorable pharmacokinetic properties, such as good solubility and permeability, which are essential for oral bioavailability.

In terms of practical applications, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid has shown promise in several areas of medicinal chemistry. For example, it has been evaluated as a potential inhibitor of specific enzymes involved in disease pathways. Enzyme inhibition is a common strategy in drug design, and compounds like this one can be optimized to achieve high selectivity and potency against target enzymes while minimizing off-target effects.

Clinical trials are an essential step in translating laboratory findings into real-world therapeutic applications. While specific clinical data on (3R)-3-2-{(9H-fluoren-9-yloxycarbonyl)amino}-N-(1-methylpropionitrilium)pentanamide may not yet be available, preclinical studies have provided encouraging results. These studies have demonstrated that the compound exhibits low toxicity and good safety profiles at therapeutic doses, which are critical factors for advancing it to clinical trials.

In conclusion, (3R)-3-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} - 2 - phenyl acetamide pentanoic acid (CAS No. 2308475 - 33 - 2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new drugs for various diseases.